Cas no 1805088-22-5 (4-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1805088-22-5
• MF: C₈H₄F₅NO₂
• MW: 241.114879608154
• CID: 4891902
• Update Time: 2025-06-13

4-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H4F5NO2/c9-6(10)4-1-3(2-15)14-7(16)5(4)8(11,12)13/h1-2,6H,(H,14,16)
• InChI Key： LBRDKAUDLAPTHW-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C=O)=CC=1C(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2

Additional information on 4-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxaldehyde

4-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805088-22-5): A Key Intermediate in Modern Pharmaceutical Synthesis

4-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805088-22-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. This compound, characterized by its difluoromethyl and trifluoromethyl substituents, as well as its hydroxyl and aldehyde functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules.

The unique arrangement of these functional groups imparts upon the molecule a high degree of reactivity, making it an invaluable building block for medicinal chemists. The presence of both electron-withdrawing and electron-donating groups allows for diverse chemical transformations, enabling the construction of complex molecular architectures essential for developing novel therapeutic agents.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The difluoromethyl group, in particular, is renowned for its ability to modulate pharmacokinetic properties, while the trifluoromethyl group is frequently incorporated to enhance lipophilicity and binding interactions with biological targets. The aldehyde functionality further expands the synthetic possibilities, facilitating condensation reactions with amines and hydrazines to form Schiff bases and other heterocyclic systems.

The significance of this compound is further underscored by its application in the synthesis of kinase inhibitors, which are among the most extensively studied classes of drugs targeting various cancers and inflammatory diseases. Kinase inhibitors often require precise structural motifs to interact effectively with the ATP-binding pockets of these enzymes. The pyridine core of 4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxaldehyde provides an ideal scaffold for such interactions, while the aldehyde group allows for facile derivatization to introduce additional pharmacophoric elements.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of kinase inhibitors. Molecular docking studies have demonstrated that compounds incorporating this scaffold exhibit promising binding affinities with various kinase targets. For instance, modifications at the hydroxyl and aldehyde positions have been explored to optimize interactions with specific residues within the ATP-binding site, leading to the discovery of potent and selective inhibitors.

Beyond kinase inhibitors, 4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxaldehyde has also shown potential in the development of antiviral agents. The structural features of this compound allow it to mimic natural substrates or interfere with viral replication mechanisms. Specifically, the combination of fluorinated substituents enhances resistance to metabolic degradation, ensuring prolonged biological activity. Additionally, the aldehyde group can participate in covalent bond formation with viral proteins or nucleic acids, providing a mechanism for targeted inhibition.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are employed to introduce the desired substituents with high regioselectivity and yield. The optimization of these synthetic routes is critical for ensuring scalability and cost-effectiveness in industrial settings.

The growing interest in fluorinated compounds has also spurred innovation in green chemistry approaches. Researchers are increasingly exploring solvent-free reactions, catalytic systems that minimize waste generation, and energy-efficient synthetic protocols. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices while maintaining high standards of product quality and purity.

In conclusion, 4-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805088-22-5) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural attributes make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents targeting a wide range of diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts.